Cas no 54410-17-2 (3-Methylisoquinolin-5-amine)

• Product Name: 3-Methylisoquinolin-5-amine
• CAS No: 54410-17-2
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00160674
• CID: 56591
• PubChem ID: 12212055
• Update Time: 2025-06-08

3-Methylisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylisoquinolin-5-amine
• 5-Amino-3-methylisoquinoline
• 3-Methyl-[5]isochinolylamin
• 3-methyl-[5]isoquinolylamine
• 3-Methyl-5-aminoisoquinoline
• 3-methyl-5-isoquinolinamine
• 3-methyl-isoquinolin-5-ylamine
• 3-methylisoquinoline-5-amine
• 5-Isoquinolinamine,3-methyl
• ZQLKOMXEZYQQBJ-UHFFFAOYSA-N
• J-512912
• EN300-115240
• SY144846
• 54410-17-2
• 5-Isoquinolinamine, 3-methyl-
• AMY17968
• MFCD00160674
• AKOS006271604
• SCHEMBL1348625
• CS-0308324
• A7905
• DTXSID40480680
• Z1198151518
• 4-N-OCTYLOXYPHENYL4-BUTYLBENZOATE

• MDL： MFCD00160674
• Inchi： 1S/C10H10N2/c1-7-5-9-8(6-12-7)3-2-4-10(9)11/h2-6H,11H2,1H3
• InChI Key： ZQLKOMXEZYQQBJ-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=C(C2=CC=1C)N

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 334.212°C at 760 mmHg
• Flash Point: 182.39°C
• Refractive Index: 1.682
• PSA: 38.91000
• LogP: 2.70660

Additional information on 3-Methylisoquinolin-5-amine

Introduction to 3-Methylisoquinolin-5-amine (CAS No. 54410-17-2)

3-Methylisoquinolin-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 54410-17-2, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of 3-Methylisoquinolin-5-amine features a fused benzene and pyridine ring system, with a methyl substituent at the 3-position and an amine group at the 5-position, which contribute to its unique chemical properties and biological interactions.

The synthesis and exploration of 3-Methylisoquinolin-5-amine have been subjects of extensive research due to its promising pharmacological profile. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents, particularly in the treatment of neurological disorders, cancer, and infectious diseases. The amine functional group at the 5-position of the isoquinoline core enhances the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery efforts.

One of the most compelling aspects of 3-Methylisoquinolin-5-amine is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural motif to design derivatives with enhanced efficacy and selectivity. For instance, modifications at the 3-position methyl group or the 5-amino position have been explored to optimize pharmacokinetic properties and target specificity. These structural variations have led to the identification of several lead compounds that are currently undergoing preclinical evaluation.

In recent years, advancements in computational chemistry and molecular modeling have accelerated the discovery process for compounds like 3-Methylisoquinolin-5-amine. These techniques allow researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters with high accuracy. Such computational insights have been instrumental in guiding synthetic strategies and optimizing lead compounds for further development.

The biological activity of 3-Methylisoquinolin-5-amine has been extensively studied in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For example, studies have demonstrated its ability to modulate signaling pathways associated with inflammation and neurodegeneration. These findings have opened new avenues for therapeutic intervention in conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory disorders.

Moreover, the isoquinoline scaffold present in 3-Methylisoquinolin-5-amine has been recognized for its antimicrobial properties. Research has shown that derivatives of this compound can exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi. This has prompted investigations into its potential use as an alternative or complementary therapy against drug-resistant pathogens. The antimicrobial efficacy of 3-Methylisoquinolin-5-amine is attributed to its ability to disrupt essential bacterial processes, including cell wall synthesis and DNA replication.

The synthetic pathways for 3-Methylisoquinolin-5-amine have also been refined through recent innovations in organic chemistry. Researchers have developed efficient multi-step syntheses that minimize byproduct formation and maximize yield. These improvements have not only facilitated large-scale production but also reduced costs associated with compound preparation. Such advancements are crucial for translating laboratory discoveries into viable therapeutic options for patients.

In conclusion, 3-Methylisoquinolin-5-amine (CAS No. 54410-17-2) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its diverse biological activities, make it an attractive scaffold for designing novel drugs targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, compounds like 3-Methylisoquinolin-5-amine are poised to play a pivotal role in future medical breakthroughs.